BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Methyl indoline-7-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl indoline-7-carboxylate

Cat. No.: B040806

Essential Safety and Handling Guide for Methyl
Indoline-7-Carboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl indoline-7-carboxylate in a laboratory setting. It is
designed to be a primary resource for researchers, scientists, and professionals in drug
development, ensuring safe and compliant laboratory practices.

Disclaimer: A complete Safety Data Sheet (SDS) for Methyl indoline-7-carboxylate is not
readily available. The information provided herein is synthesized from data on closely related
indole-carboxylate compounds and should be used as a precautionary guide. Always consult
with your institution's safety officer and adhere to all local regulations.

l. Personal Protective Equipment (PPE)

When handling Methyl indoline-7-carboxylate, the following personal protective equipment is
mandatory to minimize exposure and ensure personal safety.
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PPE Category

Specific Requirements

Eye Protection

Chemical safety goggles or a face shield must

be worn to protect against dust and splashes.

Hand Protection

Chemical-resistant gloves, such as nitrile
rubber, are required. Inspect gloves for integrity
before each use and dispose of them properly

after handling.

Body Protection

A full-length laboratory coat is necessary to

prevent skin contact.

Respiratory Protection

In cases of inadequate ventilation or when
handling large quantities that may generate
dust, a NIOSH-approved respirator is

recommended.[1]

Il. Hazard Identification and Safety Data

While specific quantitative safety data for Methyl indoline-7-carboxylate is limited, the

following tables summarize known physical properties and hazard classifications based on

available information for the compound and its close relatives.

Physical and Chemical Properties of Methyl Indoline-7-Carboxylate

Property Value

Melting Point 69-69.5 °C[2]

Boiling Point 328.4 £ 31.0 °C (estimate)[2]
Molecular Formula C10H11NO2

Molecular Weight 177.20 g/mol

Storage 2-8 °C, protected from light[2]

GHS Hazard Statements for Related Indole-Carboxylate Compounds
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Hazard Statement

Description

H315 Causes skin irritation[1][3][4]
H319 Causes serious eye irritation[1][3][4]
H335 May cause respiratory irritation[1][3][4]

lll. Operational Plan: Step-by-Step Handling

Procedure

Adherence to the following procedural steps is crucial for the safe handling of Methyl indoline-

7-carboxylate.

e Preparation:

o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o Verify that an eyewash station and safety shower are readily accessible.

o Don all required personal protective equipment (goggles, gloves, lab coat).

e Handling:

o

[¢]

[e]

generation.

[¢]

e In Case of Exposure:

Work in a well-ventilated area to avoid the inhalation of any dust or vapors.[4]
Avoid direct contact with the skin, eyes, and clothing.[4]

When transferring the solid, use appropriate tools (e.g., spatula) to minimize dust

Keep the container tightly closed when not in use.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical attention.[1]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

o Inhalation: Move the individual to fresh air. If they feel unwell, seek medical advice.[1]
o Ingestion: Rinse the mouth with water and seek immediate medical attention.[5]

IV. Disposal Plan

Proper disposal of Methyl indoline-7-carboxylate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste material, including any contaminated disposables (e.g., gloves, weighing
paper), in a designated and clearly labeled hazardous waste container.

» Disposal Method:

o The primary recommended disposal method is through a licensed professional waste
disposal service.

o It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[5]

o Always consult and adhere to all federal, state, and local environmental regulations
regarding chemical waste disposal.[5]

o Container Disposal:

o Empty containers should be triple-rinsed (or equivalent) before being offered for recycling
or reconditioning. Puncturing the container to render it unusable for other purposes is also
a recommended practice before disposal in a sanitary landfill.

V. Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Methyl indoline-
7-carboxylate from initial preparation to final disposal.
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Workflow for Handling Methyl Indoline-7-Carboxylate
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Caption: A flowchart outlining the key steps for the safe handling and disposal of Methyl
indoline-7-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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